N-(4-mesitylthiazol-2-yl)-4-(morpholinosulfonyl)benzamide
Description
N-(4-mesitylthiazol-2-yl)-4-(morpholinosulfonyl)benzamide, abbreviated as MTA, is a small molecule inhibitor that has been extensively studied for its potential applications in cancer treatment. MTA is a potent and selective inhibitor of the protein kinase CK2, which is involved in various cellular processes including cell proliferation, differentiation, and apoptosis.
Scientific Research Applications
Synthesis and Biological Activities
Research on structurally related compounds has focused on their synthesis, physicochemical characterization, and evaluation for a range of biological activities. For example, compounds with the thiazole and morpholine components have been synthesized and characterized, showing significant psychotropic, anti-inflammatory, cytotoxic, and antimicrobial activities. These compounds' actions have been correlated with their structural characteristics and physicochemical parameters, highlighting the potential of such chemical structures in drug discovery and development (Zablotskaya et al., 2013).
Anticancer and Antiproliferative Effects
Another area of research has been the evaluation of thiazole-containing compounds for their anticancer and antiproliferative effects. Various derivatives have demonstrated selective cytotoxic effects against tumor cell lines, supporting their potential as novel anticancer agents. Studies have aimed to link the biological outcomes with the compounds' structural and physicochemical properties, offering insights into designing more effective anticancer drugs (Teng Shao et al., 2014).
Corrosion Inhibition
Compounds containing benzimidazole derivatives, similar in functionality to the query compound, have been studied for their corrosion inhibition properties. These studies have found that such compounds can effectively inhibit the corrosion of metals in acidic environments, suggesting applications beyond biomedical research, such as in material science and engineering (Yadav et al., 2016).
Antifungal Activity
Research into N-Benzoyl-N'-dialkylthiourea derivatives and their complexes, which share functional groups with the query compound, has shown significant antifungal activity against major pathogens responsible for plant diseases. This line of research opens up potential agricultural applications, including the development of new fungicides (Zhou Weiqun et al., 2005).
properties
IUPAC Name |
4-morpholin-4-ylsulfonyl-N-[4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25N3O4S2/c1-15-12-16(2)21(17(3)13-15)20-14-31-23(24-20)25-22(27)18-4-6-19(7-5-18)32(28,29)26-8-10-30-11-9-26/h4-7,12-14H,8-11H2,1-3H3,(H,24,25,27) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FYWZCQMUJIRKTC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)C2=CSC(=N2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCOCC4)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25N3O4S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
471.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[5-(6-chloro[1,3]dioxolo[4,5-g]quinolin-7-yl)-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl]-4-oxobutanoic acid](/img/structure/B2832949.png)
![1-([2,3'-Bifuran]-5-ylmethyl)-3-benzhydrylurea](/img/structure/B2832952.png)
![3-(3-Methylthiophen-2-yl)-1-{3-[(pyridazin-3-yl)amino]azetidin-1-yl}propan-1-one](/img/structure/B2832964.png)
![7-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]-1,3,4,5-tetrahydro-1-benzazepin-2-one](/img/structure/B2832965.png)
![N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-2,4-dimethylthiazole-5-carboxamide](/img/structure/B2832966.png)
![[2-(2-Methylpropyl)pyrazol-3-yl]methanol](/img/structure/B2832967.png)
![N-(3-methylphenyl)-2-{[6-methyl-2-(4-phenylpiperazin-1-yl)pyrimidin-4-yl]oxy}acetamide](/img/structure/B2832968.png)
